Cas no 91552-73-7 (2-methyl-4-phenylpentan-2-amine)

• Product Name: 2-methyl-4-phenylpentan-2-amine
• CAS No: 91552-73-7
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6391168
• PubChem ID: 82599639
• Update Time: 2025-05-26

2-methyl-4-phenylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-phenylpentan-2-amine
• SCHEMBL21322418
• 91552-73-7
• EN300-1863121
• Benzenepropanamine, α,α,γ-trimethyl-

• Inchi： 1S/C12H19N/c1-10(9-12(2,3)13)11-7-5-4-6-8-11/h4-8,10H,9,13H2,1-3H3
• InChI Key： NZTZSZDLXXHUCN-UHFFFAOYSA-N
• SMILES： C1(C(C)CC(C)(C)N)=CC=CC=C1

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.919±0.06 g/cm3(Predicted)
• Boiling Point: 125 °C(Press: 20 Torr)
• pka: 10.33±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methyl-4-phenylpentan-2-amine

Comprehensive Overview of 2-Methyl-4-phenylpentan-2-amine (CAS No. 91552-73-7): Properties, Applications, and Research Insights

2-Methyl-4-phenylpentan-2-amine (CAS 91552-73-7) is a structurally unique organic compound that has garnered attention in pharmaceutical and chemical research due to its distinctive molecular framework. The compound features a phenyl group attached to a pentane backbone, with a methyl group substitution at the second carbon position. This configuration contributes to its physicochemical properties, including moderate lipophilicity and potential bioactivity, making it a subject of interest in drug discovery and material science.

Recent studies highlight the growing demand for amine derivatives in synthetic chemistry, particularly for designing central nervous system (CNS) targeting molecules. Researchers are exploring 2-methyl-4-phenylpentan-2-amine as a precursor for novel neuroprotective agents or dopamine receptor modulators, aligning with trends in neurodegenerative disease therapeutics. Its CAS 91552-73-7 identifier ensures precise tracking in regulatory and safety databases, facilitating global research collaboration.

From an industrial perspective, this compound’s stability under controlled conditions makes it suitable for high-precision organic synthesis. Laboratories prioritize CAS-registered compounds like 91552-73-7 to ensure reproducibility in reactions such as reductive amination or catalytic hydrogenation. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, addressing the pharmaceutical industry’s stringent quality standards.

Environmental and safety profiles of 2-methyl-4-phenylpentan-2-amine are rigorously evaluated. While not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended due to its amine functional group, which may cause mild irritation. Sustainable synthesis methods, including green chemistry approaches, are being investigated to minimize waste generation during production.

The compound’s nomenclature often leads to queries about its IUPAC naming conventions and isomeric variations. Educational platforms frequently address these topics, emphasizing the importance of systematic chemical naming for accurate literature searches. Additionally, computational tools like molecular docking simulations leverage its structure to predict interactions with biological targets, a hotspot in AI-driven drug design.

In summary, 2-methyl-4-phenylpentan-2-amine (CAS 91552-73-7) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its applications span from medicinal chemistry to material engineering, reflecting broader trends toward multifunctional organic compounds. Ongoing research continues to uncover its potential, ensuring its relevance in scientific and industrial advancements.